Cas no 551909-30-9 (ethyl 6-ethyl-2-(2E)-3-(furan-2-yl)prop-2-enamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate)

• Product Name: ethyl 6-ethyl-2-(2E)-3-(furan-2-yl)prop-2-enamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• CAS No: 551909-30-9
• MF: C₂₀H₂₃NO₄S
• MW: 373.465924501419
• CID: 5989212
• PubChem ID: 6007512
• Update Time: 2025-10-22

ethyl 6-ethyl-2-(2E)-3-(furan-2-yl)prop-2-enamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 6-ethyl-2-(2E)-3-(furan-2-yl)prop-2-enamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• ethyl 6-ethyl-2-[[(E)-3-(furan-2-yl)prop-2-enoyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• Benzo[b]thiophene-3-carboxylic acid, 6-ethyl-2-[[3-(2-furanyl)-1-oxo-2-propen-1-yl]amino]-4,5,6,7-tetrahydro-, ethyl ester
• (E)-ethyl 6-ethyl-2-(3-(furan-2-yl)acrylamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate
• ETHYL 6-ETHYL-2-[(2E)-3-(FURAN-2-YL)PROP-2-ENAMIDO]-4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHENE-3-CARBOXYLATE
• F1736-0517
• AKOS016149733
• 551909-30-9
• AKOS002205127

• Inchi： 1S/C20H23NO4S/c1-3-13-7-9-15-16(12-13)26-19(18(15)20(23)24-4-2)21-17(22)10-8-14-6-5-11-25-14/h5-6,8,10-11,13H,3-4,7,9,12H2,1-2H3,(H,21,22)
• InChI Key： NMQZSQVLUDGTIY-UHFFFAOYSA-N
• SMILES： C12CC(CC)CCC=1C(C(OCC)=O)=C(NC(=O)C=CC1=CC=CO1)S2

Computed Properties

• Exact Mass: 373.13477939g/mol
• Monoisotopic Mass: 373.13477939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 96.8Ų

Experimental Properties

• Density: 1.234±0.06 g/cm3(Predicted)
• Boiling Point: 584.5±50.0 °C(Predicted)
• pka: 12.70±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on ethyl 6-ethyl-2-(2E)-3-(furan-2-yl)prop-2-enamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

Comprehensive Overview of Ethyl 6-ethyl-2-(2E)-3-(furan-2-yl)prop-2-enamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate (CAS No. 551909-30-9)

The compound ethyl 6-ethyl-2-(2E)-3-(furan-2-yl)prop-2-enamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate (CAS No. 551909-30-9) is a highly specialized organic molecule with a unique structural framework. Its complex name reflects the intricate combination of functional groups, including a furan ring, a tetrahydrobenzothiophene core, and an ethyl ester moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential bioactive properties. Researchers are particularly interested in its structure-activity relationship (SAR), which could unlock novel applications in drug discovery and material science.

In recent years, the demand for heterocyclic compounds like 551909-30-9 has surged, driven by their versatility in medicinal chemistry. The presence of both furan and benzothiophene rings in its structure makes it a promising candidate for targeting specific biological pathways. For instance, furan derivatives are known for their antimicrobial and anti-inflammatory properties, while benzothiophene scaffolds are frequently explored in oncology research. This dual functionality positions ethyl 6-ethyl-2-(2E)-3-(furan-2-yl)prop-2-enamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate as a molecule of high interest for further study.

The synthesis of CAS No. 551909-30-9 involves multi-step organic reactions, often starting with the construction of the tetrahydrobenzothiophene backbone. Key steps include amidation and esterification, which introduce the prop-2-enamido and ethyl carboxylate groups, respectively. Advanced techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing this compound, ensuring its purity and structural integrity. These analytical methods are critical for researchers aiming to explore its potential in high-value applications.

From an industrial perspective, 551909-30-9 is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, chemists are seeking eco-friendly routes to produce such complex molecules. Catalytic methods and solvent-free reactions are being investigated to minimize waste and energy consumption. This aligns with broader trends in the chemical industry, where sustainability and efficiency are top priorities for both manufacturers and end-users.

Another area of interest is the potential role of ethyl 6-ethyl-2-(2E)-3-(furan-2-yl)prop-2-enamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate in drug delivery systems. Its lipophilic nature and functional groups make it a candidate for prodrug design, where it could enhance the bioavailability of therapeutic agents. This is particularly relevant in the development of targeted therapies, a hot topic in modern pharmacology. Researchers are also exploring its compatibility with nanocarriers, which could revolutionize how drugs are administered and absorbed in the body.

In conclusion, CAS No. 551909-30-9 represents a fascinating intersection of chemistry, biology, and materials science. Its unique structure and multifunctional properties make it a valuable subject for ongoing research. Whether in the realm of pharmaceuticals, agrochemicals, or advanced materials, this compound holds promise for future innovations. As scientific inquiry continues to evolve, ethyl 6-ethyl-2-(2E)-3-(furan-2-yl)prop-2-enamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate is poised to play a pivotal role in addressing some of the most pressing challenges in these fields.